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Compound of Interest

Compound Name: 6-Methylnicotinaldehyde

Cat. No.: B1311806

The proper disposal of 6-Methylnicotinaldehyde is crucial for maintaining laboratory safety
and ensuring environmental protection. This guide provides detailed, step-by-step procedures
for the safe handling and disposal of this compound, tailored for researchers, scientists, and
professionals in drug development. The information is compiled from available safety data for
6-Methylnicotinaldehyde and related pyridine derivatives.

Hazard and Safety Overview

6-Methylnicotinaldehyde is classified with the following hazards under the Globally
Harmonized System (GHS)[1]:

e H302: Harmful if swallowed.
e H319: Causes serious eye irritation.

Adherence to safety protocols is paramount. The following personal protective equipment
(PPE) should be worn when handling 6-Methylnicotinaldehyde:

» Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety glasses with side-shields or chemical goggles.

o Lab Coat: A standard laboratory coat.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Quantitative Safety Data

For quick reference, key safety and physical properties are summarized in the table below.

Property Value Source
GHS Hazard Codes H302, H319 PubChem[1]
Molecular Formula C7H7NO PubChem[1]
Molecular Weight 121.14 g/mol PubChem[1]
Colorless to light yellow or ChemicalBook[2], Pi
Appearance o ]
brown clear liquid Chemicals][3]
Boiling Point 95°C at 20 mmHg ChemicalBook[2]
. ChemicalBook[2], Pi
Flash Point 88°C (190°F) - closed cup )
Chemicals|[3]
Density 1.084 g/mL at 25°C Pi Chemicals[3]
Store at 2-8°C under inert gas ChemicalBook[2], Pi
Storage

(Nitrogen or Argon)

Chemicals[3]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 6-Methylnicotinaldehyde is

through an approved hazardous waste disposal program.

Step 1: Waste Collection

o Collect waste 6-Methylnicotinaldehyde and any materials contaminated with it (e.g., pipette

tips, paper towels) in a designated, compatible, and leak-proof hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office[4].
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Step 2: Labeling

o Clearly label the hazardous waste container with the following information:

o "Hazardous Waste"

o "6-Methylnicotinaldehyde"

o CAS Number: 53014-84-9

o Associated Hazards: "Harmful," "Irritant”

[¢]

Approximate quantity of the waste.
Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

e The storage area should be away from incompatible materials.
Step 4: Arrange for Disposal
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Follow all institutional procedures for documentation and collection. The GHS precautionary
statement P501 advises disposing of contents/container to an approved waste disposal
plant[1].

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation. If the spill is large or in a poorly ventilated area, contact your EHS office.
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» Wear Appropriate PPE: Before cleaning the spill, don the required personal protective
equipment as listed above.

e Absorb the Spill: Use an inert, non-combustible absorbent material such as vermiculite,
sand, or commercial sorbent pads to contain and absorb the liquid[4].

e Collect Waste: Carefully collect the absorbed material and any other contaminated items into
a designated hazardous waste container[4].

» Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol,
ethanol), followed by a thorough wash with soap and water[4].

e Dispose of Cleanup Materials: All materials used for the cleanup, including gloves and
absorbent pads, must be disposed of as hazardous waste[4].

Environmental Considerations

While specific ecotoxicity data for 6-Methylnicotinaldehyde is not readily available, related
pyridine compounds are known to be harmful to aquatic life with long-lasting effects[5].
Therefore, it is imperative to prevent this chemical from entering drains or the environment[6].
All disposal actions should be conducted with the aim of minimizing environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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